Cas no 1147392-46-8 ((1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate)

• Product Name: (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate
• CAS No: 1147392-46-8
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 6489583
• PubChem ID: 42901731
• Update Time: 2025-10-28

(1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate
• 2H-Isoindole-2-butanoic acid, 1,3-dihydro-1,3-dioxo-, 2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl ester

• Inchi： 1S/C20H23N3O5/c1-13(2)20(3,12-21)22-16(24)11-28-17(25)9-6-10-23-18(26)14-7-4-5-8-15(14)19(23)27/h4-5,7-8,13H,6,9-11H2,1-3H3,(H,22,24)
• InChI Key： HSLQQTPXWPZBNX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCC(OCC(NC(C#N)(C)C(C)C)=O)=O

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 614.4±50.0 °C(Predicted)
• pka: 10.82±0.46(Predicted)

Additional information on (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate

Comprehensive Analysis of (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate (CAS No. 1147392-46-8)

The compound (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate, identified by its CAS No. 1147392-46-8, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a dihydro-isoindol moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of cyano-group-containing compounds?" The presence of the cyano (-CN) functional group in this molecule enhances its reactivity and binding affinity, making it a candidate for drug discovery. Researchers are particularly interested in its potential as a protease inhibitor or enzyme modulator, given the growing demand for targeted therapies in diseases like cancer and autoimmune disorders.

The dihydro-isoindol segment of the molecule is another highlight, as it is a common scaffold in pharmacologically active compounds. Recent studies have shown that derivatives of isoindole-1,3-dione exhibit anti-inflammatory and antimicrobial properties. This aligns with the increasing focus on antibiotic resistance and the need for new antimicrobial agents, a topic frequently searched in academic and medical circles.

From a synthetic chemistry perspective, the ester linkage in (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate offers versatility for further derivatization. This feature is crucial for structure-activity relationship (SAR) studies, a hot topic in drug development. The compound’s CAS No. 1147392-46-8 is often referenced in patent literature, indicating its commercial potential.

Environmental and green chemistry trends also play a role in the interest surrounding this compound. Researchers are exploring its biodegradability and eco-friendly synthesis routes, addressing the global push for sustainable chemical processes. Questions like "How to synthesize complex molecules with minimal waste?" are frequently asked, and this compound’s structure provides a case study for such inquiries.

In conclusion, (1-cyano-1,2-dimethylpropyl)carbamoylmethyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoate (CAS No. 1147392-46-8) represents a fascinating intersection of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and relevance to current research trends make it a compound worth watching in the coming years.